Cas no 1247439-67-3 (5-Methyl-1-(2-nitrophenyl)-1H-pyrazole)

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 5-position and a 2-nitrophenyl group at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity for further functionalization, while the pyrazole ring contributes to its stability and potential biological activity. Its well-defined molecular framework allows for precise modifications, facilitating applications in the development of agrochemicals, ligands, and bioactive molecules. The compound is typically characterized by high purity and consistent performance in synthetic pathways.
5-Methyl-1-(2-nitrophenyl)-1H-pyrazole structure
1247439-67-3 structure
Product Name:5-Methyl-1-(2-nitrophenyl)-1H-pyrazole
CAS No:1247439-67-3
MF:C10H9N3O2
MW:203.197361707687
CID:1089274
PubChem ID:53418519
Update Time:2025-06-08

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-(2-nitrophenyl)-1H-pyrazole
    • 5-methyl-1-(2-nitrophenyl)pyrazole
    • AKOS006039443
    • DTXSID20697431
    • 1247439-67-3
    • EN300-132150
    • Inchi： 1S/C10H9N3O2/c1-8-6-7-11-12(8)9-4-2-3-5-10(9)13(14)15/h2-7H,1H3
    • InChI Key： WYEIRMZQXXUZMP-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC=CC=1N1C(C)=CC=N1)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049002439-1g
5-Methyl-1-(2-nitrophenyl)-1H-pyrazole
 1247439-67-3 95%
1g
 $400.00 2023-09-03
Chemenu
CM188919-5g
5-methyl-1-(2-nitrophenyl)-1H-pyrazole
 1247439-67-3 95%
5g
 $634 2021-08-05
TRC
B496718-10mg
5-methyl-1-(2-nitrophenyl)-1h-pyrazole
 1247439-67-3
10mg
 $ 50.00 2022-06-07
TRC
B496718-50mg
5-methyl-1-(2-nitrophenyl)-1h-pyrazole
 1247439-67-3
50mg
 $ 160.00 2022-06-07
TRC
B496718-100mg
5-methyl-1-(2-nitrophenyl)-1h-pyrazole
 1247439-67-3
100mg
 $ 230.00 2022-06-07
Chemenu
CM188919-1g
5-methyl-1-(2-nitrophenyl)-1H-pyrazole
 1247439-67-3 95%
1g
 $242 2023-02-03
Enamine
EN300-132150-0.05g
5-methyl-1-(2-nitrophenyl)-1H-pyrazole
 1247439-67-3 95%
0.05g
 $101.0 2023-02-15
Enamine
EN300-132150-0.1g
5-methyl-1-(2-nitrophenyl)-1H-pyrazole
 1247439-67-3 95%
0.1g
 $152.0 2023-02-15
Enamine
EN300-132150-0.25g
5-methyl-1-(2-nitrophenyl)-1H-pyrazole
 1247439-67-3 95%
0.25g
 $216.0 2023-02-15
Enamine
EN300-132150-0.5g
5-methyl-1-(2-nitrophenyl)-1H-pyrazole
 1247439-67-3 95%
0.5g
 $407.0 2023-02-15

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